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Compound of Interest

Compound Name: Olsalazine-d3,15N

Cat. No.: B12377649 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Olsalazine-d3,15N, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure a safe laboratory

environment and proper management of this chemical compound.

Operational Plan
The operational plan outlines the necessary precautions and personal protective equipment

(PPE) to be used when handling Olsalazine-d3,15N. As a stable isotope-labeled compound,

its chemical reactivity and toxicity are considered identical to its unlabeled counterpart,

Olsalazine. Therefore, the safety precautions for the labeled compound are the same as for the

parent molecule.

Engineering Controls:

Work with Olsalazine-d3,15N should be conducted in a well-ventilated area.

The use of a laboratory fume hood or other local exhaust ventilation is recommended to

minimize inhalation exposure.

Facilities handling this material should be equipped with an eyewash station and a safety

shower.[1]
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Personal Protective Equipment (PPE): A comprehensive range of PPE is mandatory to prevent

skin, eye, and respiratory exposure.

Protection Type Required Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or safety goggles

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Skin Protection Chemical-resistant gloves Inspect gloves prior to use.

Lab coat
To be worn at all times in the

laboratory.

Impervious clothing

Recommended for handling

larger quantities or during spill

cleanup.

Respiratory Protection NIOSH-approved respirator

Required if ventilation is

inadequate or for handling

large quantities that may

generate dust.

Handling Procedures:

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Do not breathe in dust, fumes, gas, or vapors.[1][2]

Wash hands thoroughly after handling the compound.

Containers should be kept tightly closed when not in use and stored in a dry, well-ventilated

place.

Emergency Procedures
In the event of accidental exposure, the following first-aid measures should be taken

immediately:
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After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][2]

After Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

soap and plenty of water. If skin irritation occurs, seek medical advice.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a poison center or

doctor if you feel unwell.

Disposal Plan
All waste materials containing Olsalazine-d3,15N must be handled and disposed of in

accordance with local, state, and federal regulations.

Waste Collection: Collect waste in a suitable, labeled, and sealed container. Avoid

generating dust during collection.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not allow the material to be released into the environment.

Quantitative Data
While specific occupational exposure limits (OELs) for Olsalazine are not established, it is

crucial to handle the compound with care to minimize exposure. The following table

summarizes other relevant data.

Parameter Value Source

Solubility

~2 mg/ml in PBS (pH 7.2);

Slightly soluble in DMSO &

DMF

Oral TDLO (human) 3.57 mg/kg
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Experimental Workflow for Safe Handling of
Olsalazine-d3,15N
The following diagram illustrates the standard workflow for safely handling Olsalazine-d3,15N
in a laboratory setting.
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Caption: Workflow for the safe handling of Olsalazine-d3,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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